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Compound of Interest

Compound Name: Lincomycin-d3

Cat. No.: B15143663 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physicochemical

properties of Lincomycin-d3, a deuterated analog of the lincosamide antibiotic Lincomycin.

This document is intended for researchers, scientists, and professionals in drug development

who utilize Lincomycin-d3, primarily as an internal standard in pharmacokinetic and

bioanalytical studies.

Introduction
Lincomycin-d3 is a stable isotope-labeled form of Lincomycin, an antibiotic produced by the

bacterium Streptomyces lincolnensis. The incorporation of three deuterium atoms on the N-

methyl group of the pyrrolidine ring provides a distinct mass shift, making it an ideal internal

standard for quantification of Lincomycin in biological matrices by mass spectrometry.[1] Its

chemical behavior is virtually identical to that of unlabeled Lincomycin, ensuring it co-elutes

during chromatographic separation and experiences similar matrix effects and ionization

suppression or enhancement.[2]

Chemical and Physical Properties
The fundamental physicochemical properties of Lincomycin-d3 are summarized in the tables

below. These properties are critical for understanding its behavior in various experimental

settings, from sample preparation to analytical detection.
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Table 1: General Properties of Lincomycin-d3
Property Value

Chemical Name

(2S,4R)-N-[(1R,2S)-2-hydroxy-1-

[(2R,3R,4S,5R,6R)-3,4,5-trihydroxy-6-

methylsulfanyloxan-2-yl]propyl]-4-propyl-1-

(trideuteriomethyl)pyrrolidine-2-carboxamide[3]

Molecular Formula C₁₈H₃₁D₃N₂O₆S[4]

Molecular Weight 409.56 g/mol [3][4]

Appearance White to Off-White Solid

CAS Number 154-21-2 (unlabeled)[4]

Table 2: Physicochemical Parameters of Lincomycin-d3
Parameter Value/Description

Melting Point
>50 °C (literature); similar to Lincomycin HCl

(187-190 °C)[5]

pKa
Estimated to be ~7.6 - 7.8 (based on

Lincomycin)[5]

Solubility
Freely soluble in water, methanol, and ethanol;

Soluble in chloroform.[5]

Purity ≥95%[4]

Mechanism of Action
Lincomycin, and by extension Lincomycin-d3, exerts its antibiotic effect by inhibiting bacterial

protein synthesis. This is achieved through binding to the 50S ribosomal subunit, which

interferes with the peptidyl transferase reaction and prevents the elongation of the polypeptide

chain.[5] This mechanism is fundamental to its bacteriostatic or bactericidal activity against

susceptible bacteria.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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